Cas no 1803781-10-3 (Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate
• CAS No: 1803781-10-3
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 4943963
• Update Time: 2025-06-22

Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate

• Inchi： 1S/C12H13NO3S/c1-2-16-12(15)5-9-8(7-14)3-4-11(17)10(9)6-13/h3-4,14,17H,2,5,7H2,1H3
• InChI Key： POQYVYOZKAZFIW-UHFFFAOYSA-N
• SMILES： SC1C=CC(CO)=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate

Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate (CAS No. 1803781-10-3): A Comprehensive Overview

Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate, identified by its CAS number 1803781-10-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural framework with cyano, hydroxymethyl, and mercapto functional groups, has garnered attention for its potential applications in drug discovery and molecular medicine.

The structural complexity of Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate makes it a versatile intermediate in the synthesis of more complex molecules. The presence of the cyano group (–CN) provides a site for further functionalization, while the hydroxymethyl (–CH₂OH) and mercapto (–SH) groups offer opportunities for hydrogen bonding and redox reactions, respectively. These features make the compound particularly valuable in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds in medicinal chemistry. Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate fits well within this trend, as its aromatic ring system can be modified to produce a wide range of derivatives with distinct biological activities. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

One of the most compelling aspects of Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate is its role in the development of small-molecule drugs that target specific biological pathways. The compound's ability to interact with biological molecules through multiple binding sites makes it an attractive candidate for designing drugs with high selectivity and efficacy. Recent studies have demonstrated its utility in the synthesis of molecules that inhibit enzymes involved in metabolic disorders, providing hope for new treatments for conditions such as diabetes and obesity.

The cyano group in Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate is particularly noteworthy, as it can be transformed into other functional groups through various chemical reactions. For example, it can be reduced to an amine group (–NH₂), which is a common motif in many bioactive molecules. This flexibility allows chemists to tailor the compound's properties to meet specific requirements for drug design.

Another important feature of this compound is its solubility profile. Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate exhibits good solubility in both polar and non-polar solvents, making it suitable for a wide range of synthetic applications. This property is particularly advantageous when formulating drug candidates, as it facilitates their purification and formulation into final dosage forms.

The hydroxymethyl group in Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate also plays a critical role in its chemical behavior. This group can participate in hydrogen bonding interactions, which are essential for the binding of small molecules to biological targets. Additionally, it can be oxidized to form an aldehyde or carboxylic acid group, expanding its utility as a synthetic intermediate.

The mercapto group is another key feature that contributes to the compound's versatility. Mercapto groups are known for their ability to form disulfide bonds, which are important structural elements in many proteins and peptides. By incorporating this group into drug candidates, researchers can design molecules that interact specifically with biological targets or modify existing protein structures to achieve therapeutic effects.

In conclusion, Ethyl 2-cyano-6-hydroxymethyl-3-mercaptophenylacetate (CAS No. 1803781-10-3) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical properties make it an invaluable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and molecular medicine.